Cas no 1241674-84-9 (2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione)

• Product Name: 2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• CAS No: 1241674-84-9
• MF: C₁₇H₁₅F₃N₂O₂
• MW: 336.308414697647
• MDL: MFCD17069387
• CID: 4690611
• Update Time: 2025-06-27

2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-({[3-(Trifluoromethyl)phenyl]amino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione
• 2-(((3-(Trifluoromethyl)phenyl)amino)methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
• 2-(([3-(Trifluoromethyl)phenyl]amino)methyl)-3a,4,7,7a-tetrahydro-1h-4,7-methanoisoindole-1,3-dione
• T4138
• 4,7-methano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-[[[3-(trifluoromethyl)phenyl]amino]methyl]-
• 2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione

• MDL： MFCD17069387
• Inchi： 1S/C17H15F3N2O2/c18-17(19,20)11-2-1-3-12(7-11)21-8-22-15(23)13-9-4-5-10(6-9)14(13)16(22)24/h1-5,7,9-10,13-14,21H,6,8H2
• InChI Key： XDHUTSQZCOZBEW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCN1C(C2C3C=CC(C3)C2C1=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Topological Polar Surface Area: 49.4

Additional information on 2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione

Chemical Compound CAS No. 1241674-84-9: 2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione

The compound with CAS No. 1241674-84-9, known as 2-({3-(Trifluoromethyl)phenylamino}methyl)-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their diverse biological activities. The trifluoromethylphenylamino group attached to the isoindole core introduces unique electronic and steric properties, making this compound a promising candidate for drug development.

Recent studies have highlighted the importance of isoindole derivatives in modulating various cellular pathways. The trifluoromethyl substituent in this compound is particularly notable due to its ability to enhance metabolic stability and bioavailability. This feature makes it an attractive scaffold for designing drugs targeting chronic diseases such as cancer and neurodegenerative disorders. The phenylamino group further contributes to the molecule's ability to interact with biological targets through hydrogen bonding and π-π interactions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent introduction of the trifluoromethylphenylamino group via nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies.

In terms of biological activity, this compound has shown remarkable selectivity towards certain kinases and receptors. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and apoptosis. This selectivity is attributed to the precise arrangement of functional groups within the molecule's structure. The methanoisoindole framework provides a rigid platform that facilitates specific interactions with target proteins.

Moreover, computational modeling has played a crucial role in understanding the molecular mechanisms of this compound. Docking studies have revealed that the trifluoromethylphenylamino group occupies a critical pocket in target enzymes, contributing significantly to its inhibitory activity. These insights have guided further modifications to enhance potency and reduce off-target effects.

The application of this compound extends beyond traditional pharmacology. Its unique properties make it a valuable tool in chemical biology for studying complex cellular processes. For example, it has been used as a probe to investigate signaling pathways involved in cell proliferation and differentiation.

In conclusion, CAS No. 1241674-84-9 represents a cutting-edge advancement in organic synthesis and drug discovery. Its innovative structure and promising biological profile position it as a potential lead compound for developing novel therapeutics. As research continues to unfold, this compound will undoubtedly contribute significantly to our understanding of molecular mechanisms underlying various diseases.